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Compound of Interest

Compound Name: Fibrostatin B

Cat. No.: B13778253 Get Quote

The following provides a comprehensive guide for the proper disposal of Fibrostatin B, a

product containing the active ingredient Fenofibrate. These procedures are designed to ensure

the safety of laboratory personnel and to minimize environmental impact. Adherence to these

guidelines is crucial for maintaining a safe and compliant research environment.

Hazard and Safety Information
Fibrostatin B, which contains Fenofibrate, is classified as a substance that may cause

damage to organs (specifically the liver) through prolonged or repeated exposure.[1][2][3] It is

also recognized as potentially causing long-lasting harmful effects to aquatic life.[1] Therefore,

it is imperative that this substance is not allowed to enter drains or the environment.[4]

Personal Protective Equipment (PPE) during Handling and Disposal:

Eye Protection: Use equipment for eye protection tested and approved under appropriate

government standards such as NIOSH (US) or EN 166 (EU).[4]

Hand Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper

glove removal technique (without touching the glove's outer surface) to avoid skin contact

with this product. Dispose of contaminated gloves after use in accordance with applicable

laws and good laboratory practices.[4]

Respiratory Protection: In case of insufficient ventilation, wear suitable respiratory

equipment.
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Body Protection: Wear appropriate protective clothing to prevent skin exposure.

Quantitative Data
The following table summarizes key quantitative data for Fenofibrate, the active component of

Fibrostatin B.

Data Point Value Species Source

Oral LD50 > 2,000 mg/kg Rat Spectrum Chemical[4]

Melting Point/Range
79 - 82 °C / 174.2 -

179.6 °F
N/A Fisher Scientific[1]

Molecular Formula C20 H21 Cl O4 N/A Fisher Scientific[1]

Molecular Weight 360.83 g/mol N/A Fisher Scientific[1]

Step-by-Step Disposal Protocol
This protocol provides a detailed methodology for the safe disposal of Fibrostatin B.

1.0 Preparation for Disposal

1.1 Consult Regulations: Before beginning disposal, consult local, regional, and national

hazardous waste regulations to ensure complete and accurate classification and compliance.

[3] 1.2 Gather Materials: Assemble all necessary materials for the disposal process, including:

Personal Protective Equipment (PPE) as specified above.
A designated, sealable, and clearly labeled hazardous waste container.
An inert, non-combustible absorbent material (e.g., sand, vermiculite).
Tools for handling the material (e.g., scoop, shovel).

2.0 Containment and Collection of Waste

2.1 Solid Waste: 2.1.1 For powdered Fibrostatin B, carefully sweep up the material to avoid

creating dust.[4] 2.1.2 Place the collected solid into the designated hazardous waste container.

2.2 Liquid Waste (Solutions containing Fibrostatin B): 2.2.1 Absorb the liquid with an inert,

non-combustible material. 2.2.2 Carefully transfer the saturated absorbent material into the
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hazardous waste container. 2.3 Contaminated Materials: 2.3.1 Dispose of any items that have

come into contact with Fibrostatin B, such as gloves, weighing papers, and pipette tips, as

contaminated waste. 2.3.2 Place all contaminated materials into the same hazardous waste

container.

3.0 Final Disposal

3.1 Container Sealing and Labeling: 3.1.1 Securely seal the hazardous waste container. 3.1.2

Label the container clearly with "Hazardous Waste," the name of the chemical ("Fibrostatin B /

Fenofibrate"), and the date of disposal. 3.2 Waste Pickup: 3.2.1 Arrange for the disposal of the

sealed container through an approved and licensed hazardous waste disposal company. 3.2.2

Do not mix with other waste streams unless explicitly permitted by the disposal company.

Important Precautions:

Do not dispose of Fibrostatin B down the drain.[4]

Do not dispose of Fibrostatin B in the regular trash.

Avoid the formation of dust and aerosols during handling and disposal.[4]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the Fibrostatin B disposal process.
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Caption: Fibrostatin B Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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